Cas no 70340-07-7 (2-(Furan-2-yl)benzofuran)

• Product Name: 2-(Furan-2-yl)benzofuran
• CAS No: 70340-07-7
• MF: C₁₂H₈O₂
• MW: 184.190723419189
• CID: 3168159
• PubChem ID: 12711381
• Update Time: 2025-11-03

2-(Furan-2-yl)benzofuran Chemical and Physical Properties

Names and Identifiers

• 70340-07-7
• 2-(Furan-2-yl)benzofuran
• C12H8O2
• SCHEMBL24309031
• furylbenzofuran
• AKOS000280969
• 2-(FURAN-2-YL)-1-BENZOFURAN

• Inchi： 1S/C12H8O2/c1-2-5-10-9(4-1)8-12(14-10)11-6-3-7-13-11/h1-8H
• InChI Key： DBFDTVVHFWCGJD-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 184.052429494g/mol
• Monoisotopic Mass: 184.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-(Furan-2-yl)benzofuran

2-(Furan-2-yl)benzofuran (CAS No. 70340-07-7): A Versatile Heterocyclic Compound in Modern Chemistry

The compound 2-(Furan-2-yl)benzofuran (CAS No. 70340-07-7) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and broad applicability. With a molecular formula of C₁₂H₈O₂, this compound combines a benzofuran core with a furan substituent, creating a scaffold that is highly valuable in organic synthesis, materials science, and pharmaceutical research. Its dual aromatic systems make it an excellent candidate for studying π-conjugation and electron delocalization, which are critical in the design of advanced functional materials.

One of the most searched questions about 2-(Furan-2-yl)benzofuran is its role in organic light-emitting diodes (OLEDs). Researchers are increasingly exploring this compound as a potential building block for luminescent materials due to its ability to emit light in the visible spectrum. The furan-benzofuran hybrid structure enhances charge transport properties, making it a promising candidate for next-generation optoelectronic devices. This aligns with the growing demand for energy-efficient lighting solutions and flexible displays, which are hot topics in the tech industry.

Another area where 2-(Furan-2-yl)benzofuran shines is in medicinal chemistry. Its scaffold is often used as a pharmacophore in drug discovery, particularly for targeting central nervous system (CNS) disorders. The compound's ability to interact with biological membranes and its moderate lipophilicity make it a valuable tool for designing bioactive molecules. Recent studies have also investigated its potential as an antioxidant and anti-inflammatory agent, addressing the rising interest in natural product-inspired therapeutics.

From a synthetic perspective, 2-(Furan-2-yl)benzofuran is often prepared via palladium-catalyzed cross-coupling reactions, a method that has become a staple in modern organic chemistry. The compound's stability under various reaction conditions makes it a versatile intermediate for constructing more complex architectures. This has led to its use in the synthesis of polycyclic aromatic hydrocarbons (PAHs), which are essential for developing carbon-based nanomaterials like graphene analogs.

Environmental applications of 2-(Furan-2-yl)benzofuran are also gaining traction. Its derivatives have been explored as sensors for detecting environmental pollutants, such as heavy metals and volatile organic compounds (VOCs). This ties into the broader societal focus on sustainability and green chemistry, where researchers seek eco-friendly solutions for monitoring and mitigating pollution.

In summary, 2-(Furan-2-yl)benzofuran (CAS No. 70340-07-7) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and environmental technology. Its unique structure and functional versatility make it a subject of ongoing research, particularly in fields aligned with current trends like renewable energy, personalized medicine, and smart materials. As scientific inquiry continues to evolve, this compound is poised to play an even greater role in addressing some of the most pressing challenges of our time.